Cas no 941964-99-4 (ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate)

• Product Name: ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate
• CAS No: 941964-99-4
• MF: C₁₄H₁₇ClN₆O₃
• MW: 352.77618098259
• CID: 6285542
• PubChem ID: 18566058
• Update Time: 2025-06-29

ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate
• ethyl 3-[[1-(4-chlorophenyl)tetrazol-5-yl]methylcarbamoylamino]propanoate
• ethyl 3-[({[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate
• F2072-0231
• ethyl 3-(3-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)ureido)propanoate
• 941964-99-4
• AKOS024626123

• Inchi： 1S/C14H17ClN6O3/c1-2-24-13(22)7-8-16-14(23)17-9-12-18-19-20-21(12)11-5-3-10(15)4-6-11/h3-6H,2,7-9H2,1H3,(H2,16,17,23)
• InChI Key： LISNFGQJYQKZII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CNC(NCCC(=O)OCC)=O)=NN=N1

Computed Properties

• Exact Mass: 352.1050661g/mol
• Monoisotopic Mass: 352.1050661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Additional information on ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate

Introduction to Ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate (CAS No. 941964-99-4)

Ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate, a compound with the chemical identifier CAS No. 941964-99-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate incorporates several key features that are highly relevant to modern pharmacological research. The presence of a carbamoyl group and a tetrazole moiety is particularly noteworthy. These functional groups are known for their ability to interact with biological targets in diverse ways, often leading to the development of novel therapeutic agents. The tetrazole ring, in particular, has garnered attention for its role in modulating various biological pathways, including those involved in inflammation and pain management.

Recent studies have highlighted the importance of ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate in the context of developing new treatments for chronic diseases. Research published in peer-reviewed journals has demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in conditions such as cancer and neurodegenerative disorders. The ability of this molecule to interact with these targets suggests its potential as a therapeutic agent.

The synthesis of ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis and purification by column chromatography are commonly used. The successful synthesis of this compound underscores the growing capability of synthetic chemists to produce complex molecules with high fidelity.

In terms of biological activity, ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate has shown promise in preclinical studies. These studies have revealed that the compound can modulate various signaling pathways that are relevant to human health and disease. For instance, it has been observed to interact with enzymes such as kinases and phosphodiesterases, which play crucial roles in cell signaling and regulation. Such interactions are often associated with therapeutic effects.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary data suggest that ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate exhibits favorable pharmacokinetic characteristics, which could enhance its potential as a viable therapeutic option.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding mechanism and can guide the design of more potent derivatives. By leveraging computational tools alongside experimental approaches, researchers can accelerate the drug discovery process significantly.

The future prospects for ethyl 3-({1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)aminopropanoate are promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, clinical trials are being planned to evaluate its safety and effectiveness in humans. These efforts represent a collaborative effort between chemists、biologists、pharmacologists，and clinicians，all working towards harnessing the therapeutic potential of this innovative compound.